(Z)-6-((2-chlorobenzyl)oxy)-2-(pyridin-3-ylmethylene)benzofuran-3(2H)-one

• IUPAC Name: (2Z)-6-[(2-chlorophenyl)methoxy]-2-(pyridin-3-ylmethylidene)-1-benzofuran-3-one
• InChI: InChI=1S/C21H14ClNO3/c22-18-6-2-1-5-15(18)13-25-16-7-8-17-19(11-16)26-20(21(17)24)10-14-4-3-9-23-12-14/h1-12H,13H2/b20-10-
• InChI Key: IRSDEHUWUWRNFH-JMIUGGIZSA-N
• Canonical SMILES: C1=CC=C(C(=C1)COC2=CC3=C(C=C2)C(=O)C(=CC4=CN=CC=C4)O3)Cl
• Isomeric SMILES: C1=CC=C(C(=C1)COC2=CC3=C(C=C2)C(=O)/C(=C/C4=CN=CC=C4)/O3)Cl
• Molecular Formula: C21H14ClNO3
• Molecular Weight: 363.8 g/mol

Description

(Z)-6-((2-chlorobenzyl)oxy)-2-(pyridin-3-ylmethylene)benzofuran-3(2H)-one is a chemical compound that has gained significant attention in the scientific research community due to its potential applications in various fields. This compound belongs to the class of benzofuranone derivatives and has shown promising results in the field of drug discovery, particularly in the development of new drugs for the treatment of various diseases.

Scientific Research Applications

Synthesis and Characterization

• Synthetic Routes and Structural Analysis : Research has demonstrated various synthetic routes to create benzofuran derivatives, highlighting the versatility of these compounds in chemical synthesis. For example, reactions of 5-Aroylmethylene-3-benzyl-4-oxo-2-thioxo-1,3-thiazolidines with nitrile oxides have been explored to afford compounds with potential pharmacological applications (Kandeel & Youssef, 2001). Additionally, studies on the synthesis of benzofuro[3,2-c]pyridine derivatives have shed light on their structural complexities and potential as ligands in coordination chemistry (Mojumdar et al., 2009).

• Complex Formation and Metal Coordination : Investigations into zinc(II) coordination complexes containing pyridine and benzofuran derivatives reveal the formation of structures with significant luminescence properties, suggesting applications in materials science and sensor technology (Dey et al., 2011).

Potential Applications

• Biological Imaging and Sensor Development : Benzofuran and pyridine derivatives have been utilized in the development of fluorescent sensors for zinc(II) ions, indicating their potential in biological imaging applications (Nolan et al., 2006).

• Pharmaceutical Chemistry : The synthesis of benzofuran compounds with specific functional groups has led to the development of molecules with potential pharmaceutical applications, including the selective inhibition of enzymes and the exploration of their therapeutic potentials (Gao et al., 2013).

• Material Science and Catalysis : Benzofuran derivatives have been studied for their roles in catalysis, particularly in the context of polymerization reactions involving carbon dioxide and epoxides, highlighting their relevance in creating sustainable materials (Darensbourg et al., 2002).